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Introduction
Nickel-57 (⁵⁷Ni) is a synthetic radioisotope with a relatively short half-life, making it a valuable

tool in various research applications, including pharmacokinetic studies using Positron

Emission Tomography (PET).[1] As with any radioactive material, adherence to strict safety

protocols is paramount to ensure the well-being of laboratory personnel and the general public.

These application notes provide detailed procedures for the safe handling of Nickel-57 in a

laboratory setting, emphasizing the principles of ALARA (As Low As Reasonably Achievable).

Radiological Data for Nickel-57
A thorough understanding of the radiological properties of Nickel-57 is fundamental to

implementing effective safety measures. The following tables summarize the key decay

characteristics of this radionuclide.

Table 1: Physical and Radiological Properties of Nickel-57
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Property Value Reference

Half-life (T₁/₂) 35.60 (6) hours [2]

Decay Mode
Electron Capture (EC) and

Positron Emission (β+)
[3]

Daughter Nuclide Cobalt-57 (⁵⁷Co) [2]

Specific Activity (α) 5.816 x 10¹⁶ Bq/g [2]

Table 2: Principal Radiation Emissions from Nickel-57 Decay

Radiation Type Energy (keV) Intensity (%) Reference

Gamma (γ) 127.192 16.6 [4]

1377.59 81.7 [4]

1757.48 9.1 [4]

1919.43 18.9 [4]

Annihilation Gamma

(γ)
511.006 10.0 [4]

Positron (β+) - 43.4 (total) [3]

Electron Capture (EC) - 56.6 (total) [3]

Note: Numerous other weak gamma emissions with intensities less than 0.01% are also

present.[4]

Safety Principles and Procedures
The cornerstone of radiation safety is the ALARA principle, which dictates that all radiation

exposure should be kept As Low As Reasonably Achievable. This is accomplished through the

application of three fundamental concepts: Time, Distance, and Shielding.

General Laboratory Safety
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Designated Areas: All work with Nickel-57 must be conducted in a designated and properly

labeled radioactive materials area.

Access Control: Access to areas where Nickel-57 is used or stored should be restricted to

authorized personnel only.

No Eating or Drinking: Eating, drinking, smoking, and the application of cosmetics are strictly

prohibited in the laboratory.

Personal Hygiene: Wash hands and arms thoroughly after working with radioactive materials

and before leaving the laboratory.

Trial Runs: Whenever possible, perform trial runs with non-radioactive materials to ensure

procedures and equipment are adequate.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Nickel-57 to prevent external and internal

contamination.

Lab Coat: A full-length lab coat should be worn at all times.

Gloves: Wear two pairs of disposable gloves, changing the outer pair frequently.

Eye Protection: Safety glasses or goggles must be worn.

Dosimetry: Personnel handling Nickel-57 must wear whole-body and ring dosimeters to

monitor their radiation dose.

Experimental Protocols
Shielding
Due to the emission of high-energy gamma rays and annihilation photons, appropriate

shielding is critical.

Primary Shielding: Use lead or tungsten shielding to attenuate the gamma radiation from

Nickel-57. The half-value layer (HVL) of lead for the 1377.6 keV gamma ray is approximately

1.2 cm.
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Bremsstrahlung Shielding: For activities where significant positron emission is present, a low

atomic number material (e.g., acrylic or aluminum) should be used as the primary shield to

minimize the production of Bremsstrahlung X-rays, followed by lead shielding to attenuate

the gamma and annihilation photons.

Syringe Shields: Always use syringe shields when handling solutions of Nickel-57.

Contamination Monitoring
Regular monitoring for radioactive contamination is essential to maintain a safe working

environment.

Survey Meters: A Geiger-Müller (GM) survey meter with a pancake probe is suitable for

detecting beta and gamma contamination.

Wipe Tests: Conduct wipe tests of work areas, equipment, and floors after each experiment

and on a routine basis (e.g., weekly). Analyze wipes using a gamma counter or liquid

scintillation counter.

Action Levels: Establish action levels for contamination. If contamination exceeds these

levels, immediate decontamination is required.

Waste Disposal
Radioactive waste must be segregated and disposed of according to institutional and

regulatory requirements.

Segregation: Separate radioactive waste from non-radioactive waste. Further segregate

radioactive waste by its physical form (solid or liquid) and by the half-life of the isotopes.

Short-Lived Waste: Given Nickel-57's half-life of approximately 36 hours, it is suitable for

decay-in-storage. Store waste in a designated, shielded area for at least 10 half-lives

(approximately 15 days) before disposal as non-radioactive waste, provided a survey

confirms that radioactivity levels are indistinguishable from background.

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the isotope (Nickel-57), the activity, and the date.
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Emergency Procedures
In the event of a radioactive spill or other emergency, follow these procedures:

Notify: Immediately notify all personnel in the area of the spill.

Isolate: Isolate the area to prevent the spread of contamination.

Contain: If possible without personal risk, contain the spill with absorbent materials.

Personnel Decontamination: If personnel are contaminated, remove contaminated clothing

and wash the affected skin with mild soap and water.

Contact Radiation Safety Officer: Report the incident to the institutional Radiation Safety

Officer (RSO) immediately.

Visualizations
The following diagrams illustrate key workflows and concepts for the safe handling of Nickel-57.
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Figure 1: General experimental workflow for handling Nickel-57.
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Figure 2: The three core principles of ALARA for radiation safety.
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Figure 3: Workflow for the disposal of Nickel-57 waste via decay-in-storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Safe Handling
of Nickel-57]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191946#safe-handling-procedures-for-nickel-57]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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